Cas no 2168296-80-6 (2-(2,3-dichlorophenyl)cyclobutan-1-ol)

• Product Name: 2-(2,3-dichlorophenyl)cyclobutan-1-ol
• CAS No: 2168296-80-6
• MF: C₁₀H₁₀Cl₂O
• MW: 217.091801166534
• CID: 6402383
• PubChem ID: 165598360
• Update Time: 2025-05-26

2-(2,3-dichlorophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dichlorophenyl)cyclobutan-1-ol
• EN300-1626907
• 2168296-80-6

• Inchi： 1S/C10H10Cl2O/c11-8-3-1-2-7(10(8)12)6-4-5-9(6)13/h1-3,6,9,13H,4-5H2
• InChI Key： FJCCSDRGAGLSRQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1CCC1O)Cl

Computed Properties

• Exact Mass: 216.0108703g/mol
• Monoisotopic Mass: 216.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2,3-dichlorophenyl)cyclobutan-1-ol

2-(2,3-Dichlorophenyl)cyclobutan-1-ol: A Comprehensive Overview

The compound 2-(2,3-dichlorophenyl)cyclobutan-1-ol (CAS No. 68296-80-6) is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with a dichlorophenyl group and a hydroxyl functional group. The presence of the hydroxyl group (-OH) introduces polar characteristics to the molecule, while the dichlorophenyl group contributes to its aromaticity and electronic properties. This combination makes 2-(2,3-dichlorophenyl)cyclobutan-1-ol a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of cyclobutanols like this compound in the development of advanced materials. For instance, researchers have explored the use of cyclobutanols as building blocks for synthesizing novel polymers with enhanced mechanical and thermal properties. The cyclobutane ring's strained structure provides unique opportunities for creating materials with tailored functionalities. Additionally, the dichlorophenyl group in 2-(2,3-dichlorophenyl)cyclobutan-1-ol has been shown to enhance the compound's stability under harsh conditions, making it suitable for applications in high-performance adhesives and coatings.

The synthesis of 2-(2,3-dichlorophenyl)cyclobutan-1-ol involves a multi-step process that typically begins with the preparation of the dichlorobenzene derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For example, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of cyclobutanols, making them more accessible for large-scale production.

In terms of physical properties, 2-(2,3-dichlorophenyl)cyclobutan-1-ol exhibits a melting point of approximately 78°C and a boiling point around 155°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it highly suitable for use in solution-based chemical reactions. The compound's polar nature also facilitates its interaction with other polar molecules, which is advantageous in applications such as drug delivery systems and bioactive material synthesis.

One of the most promising areas of research involving cyclobutanols is their application in drug discovery. The hydroxyl group in 2-(2,3-dichlorophenyl)cyclobutan-1-ol can be easily modified to create derivatives with diverse biological activities. Recent studies have demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, suggesting their potential as therapeutic agents. Furthermore, the compound's ability to form stable complexes with metal ions has opened new avenues for its use in metalloenzyme mimics and catalytic systems.

The electronic properties of cyclobutanol derivatives like this compound have also attracted attention in the field of organic electronics. The conjugation between the cyclobutane ring and the dichlorophenyl group allows for efficient charge transport, making these compounds suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Recent breakthroughs in nanotechnology have further expanded the potential applications of such materials, enabling their integration into flexible electronics and wearable devices.

In conclusion, 2-(2,3-dichlorophenyl)cyclobutan-1-ol is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in both fundamental research and industrial innovation. As ongoing research continues to uncover new properties and uses for this compound, its role in shaping future technologies is expected to grow significantly.